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Compound of Interest

Compound Name: H-Asp(OtBu)-OMe.HCl

Cat. No.: B555412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for H-
Asp(OtBu)-OMe.HCl (L-Aspartic acid α-methyl ester β-tert-butyl ester hydrochloride), a

common reagent in peptide synthesis and other areas of chemical research. Adherence to

these guidelines is crucial for ensuring personnel safety and maintaining the integrity of

experimental work.

Chemical and Physical Properties
H-Asp(OtBu)-OMe.HCl is a derivative of L-aspartic acid where the side chain carboxylic acid is

protected as a tert-butyl ester and the alpha-carboxylic acid is protected as a methyl ester. This

protection scheme is common in solid-phase peptide synthesis (SPPS).
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Property Data

CAS Number 2673-19-0

Molecular Formula C₉H₁₈ClNO₄

Molecular Weight 239.70 g/mol

Appearance White to off-white solid/powder

Melting Point 170-175 °C

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone

Hazard Identification and GHS Classification
While specific toxicity data for H-Asp(OtBu)-OMe.HCl is not readily available, the compound is

classified based on its potential hazards. The parent compound, L-aspartic acid, has low acute

toxicity. However, as a chemical reagent, H-Asp(OtBu)-OMe.HCl should be handled with care.

GHS Pictograms:

alt text

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Data
Specific quantitative toxicity data for H-Asp(OtBu)-OMe.HCl is not available. The data for the

parent compound, L-aspartic acid, is provided for reference. It is important to note that the

toxicological properties of the derivative may differ.

Substance Test Type Species Route Value

L-Aspartic Acid LD50 Rat Oral > 5,000 mg/kg

L-Aspartic Acid LD50 Rabbit Dermal > 5,000 mg/kg

At very high concentrations, aspartate can act as an excitotoxin, leading to neuronal damage

through overstimulation of NMDA receptors.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling H-Asp(OtBu)-OMe.HCl to minimize

exposure.
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Protection Type Recommended Equipment

Eye/Face Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US). A

face shield may be appropriate for larger

quantities or when there is a risk of splashing.

Skin Protection

Chemical-resistant, impervious gloves (e.g.,

nitrile, neoprene). A lab coat or chemical-

resistant apron should be worn. Ensure gloves

are inspected prior to use and removed

correctly.

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved respirator with a

particulate filter (e.g., N95) or a full-face

respirator should be used if exposure limits are

exceeded. Work should be conducted in a well-

ventilated area, preferably a chemical fume

hood.

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Storage and Disposal
Proper storage and disposal are essential for safety and to maintain the quality of the reagent.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Recommended storage temperatures are typically 4°C for short-term and -20°C for long-term

storage, away from moisture.

Disposal: Dispose of waste in accordance with local,

To cite this document: BenchChem. [H-Asp(OtBu)-OMe.HCl: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555412#h-asp-otbu-ome-hcl-safety-and-handling-
precautions]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b555412#h-asp-otbu-ome-hcl-safety-and-handling-precautions
https://www.benchchem.com/product/b555412#h-asp-otbu-ome-hcl-safety-and-handling-precautions
https://www.benchchem.com/product/b555412#h-asp-otbu-ome-hcl-safety-and-handling-precautions
https://www.benchchem.com/product/b555412#h-asp-otbu-ome-hcl-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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